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Overview of 3-Amino-1,2,4-triazine

3-Amino-1,2,4-triazine is a nitrogen-rich heterocyclic compound. A single-crystal X-ray diffraction study

reveals that in its solid state, the molecules form one-dimensional chains through intermolecular hydrogen

bonding interactions [1]. This inherent ability to form directional non-covalent bonds makes it a potential

building block for constructing more complex supramolecular architectures.

Primary Research Applications and Protocols

While direct studies on its self-assembly are scarce, 3-amino-1,2,4-triazine serves as a crucial precursor in

creating compounds with advanced self-assembly properties and biological activity.

Drug Discovery: Pyruvate Dehydrogenase Kinase (PDK)
Inhibitors

Researchers have designed and synthesized a library of 3-amino-1,2,4-triazine derivatives as selective

PDK1 inhibitors for treating pancreatic ductal adenocarcinoma [2]. The methodology below outlines the key

steps for creating and evaluating these compounds.
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Diagram of the experimental workflow for developing 3-amino-1,2,4-triazine-based PDK1 inhibitors.

The experimental protocol involves a multi-stage validation process [2]:

Design and Synthesis: A library of 3-amino-1,2,4-triazine derivatives was created using a molecular
hybridization approach.

In Silico Studies: Molecular modeling and docking studies were performed to confirm that the
designed ligands fit into the ATP-binding site of the PDK1 enzyme.

In Vitro Profiling:
Biochemical Screening: Compounds were tested for their potency and selectivity in inhibiting

PDK enzyme activity.
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Cell-Based Assays: Efficacy was evaluated in 2D cell cultures and 3D spheroids of human

pancreatic cancer cells. Cellular mechanistic studies confirmed the compounds induced death
by impairing the PDH/PDK axis, causing metabolic and redox stress.

In Vivo Validation: The most promising compound was tested in a highly aggressive mouse model of
Kras-mutant pancreatic cancer, demonstrating targeted inhibition and antitumor efficacy.

Self-Assembly of Energetic Materials

A common strategy in energetic materials research is to use supramolecular self-assembly to improve the

oxygen balance and performance of explosives. Although not specifically for 3-amino-1,2,4-triazine, a

closely related compound, 3-picrylamino-1,2,4-triazole (PATO), was combined with nitric acid (HNO₃) to

form a novel energetic material (PATO-N) [3]. The synthesis protocol is as follows:

Preparation of PATO-N: PATO was suspended in distilled water at 50°C. A 68% (w/w) nitric acid

solution was added dropwise, dissolving the PATO and forming a yellow transparent solution. After
stirring for one hour, the solution was left to evaporate at room temperature, yielding yellow needle-

like crystals over one week [3].
Characterization: The structure was confirmed by single-crystal X-ray diffraction (SXRD). Thermal

stability was assessed via TG-DSC, and safety was evaluated through impact sensitivity tests [3].

Data Summary of Triazine-Based Assemblies

The table below summarizes key properties from research on related triazine-based assemblies, illustrating

the potential of this chemical family.

Material /
Compound

Key Property/Interaction Application/Outcome Citation

3-Amino-1,2,4-
triazine

Forms hydrogen-bonded molecular

chains in the crystal structure.

Demonstrates inherent

supramolecular assembly
capability.

[1]

PATO-N
Energetic
Material

Co-crystal of PATO and HNO₃;
Impact sensitivity (H₅₀) > 112.2 cm.

Classified as an insensitive
energetic material with improved

oxygen balance.

[3]
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Material /
Compound

Key Property/Interaction Application/Outcome Citation

Triazine-
based
Oligomers

Form sequence-selective duplexes

with association constants (Kₐ) up
to 1.6 × 10⁵ M⁻¹.

Serves as a model for

supramolecular recognition and
self-assembly.

[4] [5]

Promising Research Directions

The current literature suggests several promising avenues for future research on 3-amino-1,2,4-triazine

supramolecular self-assembly:

Surface-Mediated Assembly: Inspired by studies on tripodal triazine molecules on metal surfaces

[6], you could investigate the self-assembly of 3-amino-1,2,4-triazine derivatives on substrates like
Au(111) or Ag(111) using techniques like Scanning Tunneling Microscopy (STM).

Functional Co-crystallization: Following the strategy used for PATO-N [3], 3-amino-1,2,4-triazine
could be co-crystallized with various organic or inorganic acids to create new functional materials with

tailored properties.
Complex Architectures: The compound's hydrogen-bonding donor and acceptor sites make it a

candidate for constructing more intricate structures like rosettes or porous networks, similar to those
formed by 1,3,5-triazine derivatives [7] [8].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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